Cas no 1243029-46-0 (3-{[(2-chlorophenyl)methyl]sulfanyl}-7-(2-methoxyphenyl)-7H,8H-[1,2,4]triazolo[4,3-a]pyrazin-8-one)

• Product Name: 3-{[(2-chlorophenyl)methyl]sulfanyl}-7-(2-methoxyphenyl)-7H,8H-[1,2,4]triazolo[4,3-a]pyrazin-8-one
• CAS No: 1243029-46-0
• MF: C₁₉H₁₅ClN₄O₂S
• MW: 398.8660
• CID: 5344682
• Update Time: 2025-10-20

3-{[(2-chlorophenyl)methyl]sulfanyl}-7-(2-methoxyphenyl)-7H,8H-[1,2,4]triazolo[4,3-a]pyrazin-8-one Chemical and Physical Properties

Names and Identifiers

• 1,2,4-Triazolo[4,3-a]pyrazin-8(7H)-one, 3-[[(2-chlorophenyl)methyl]thio]-7-(2-methoxyphenyl)-
• 3-((2-chlorobenzyl)thio)-7-(2-methoxyphenyl)-[1,2,4]triazolo[4,3-a]pyrazin-8(7H)-one
• 3-[(2-chlorophenyl)methylsulfanyl]-7-(2-methoxyphenyl)-[1,2,4]triazolo[4,3-a]pyrazin-8-one
• 3-[(2-chlorobenzyl)thio]-7-(2-methoxyphenyl)[1,2,4]triazolo[4,3-a]pyrazin-8(7H)-one
• 3-{[(2-chlorophenyl)methyl]sulfanyl}-7-(2-methoxyphenyl)-7H,8H-[1,2,4]triazolo[4,3-a]pyrazin-8-one

• Inchi： 1S/C19H15ClN4O2S/c1-26-16-9-5-4-8-15(16)23-10-11-24-17(18(23)25)21-22-19(24)27-12-13-6-2-3-7-14(13)20/h2-11H,12H2,1H3
• InChI Key： UDZXQJGCHYGHOK-UHFFFAOYSA-N
• SMILES： ClC1=C([H])C([H])=C([H])C([H])=C1C([H])([H])SC1=NN=C2C(N(C([H])=C([H])N21)C1=C([H])C([H])=C([H])C([H])=C1OC([H])([H])[H])=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 566
• XLogP3: 3.6
• Topological Polar Surface Area: 85.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Methoxyanilines
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aniline and substituted anilines Methoxyanilines

Additional information on 3-{[(2-chlorophenyl)methyl]sulfanyl}-7-(2-methoxyphenyl)-7H,8H-[1,2,4]triazolo[4,3-a]pyrazin-8-one

Comprehensive Overview of 3-{[(2-chlorophenyl)methyl]sulfanyl}-7-(2-methoxyphenyl)-7H,8H-[1,2,4]triazolo[4,3-a]pyrazin-8-one (CAS No. 1243029-46-0)

The compound 3-{[(2-chlorophenyl)methyl]sulfanyl}-7-(2-methoxyphenyl)-7H,8H-[1,2,4]triazolo[4,3-a]pyrazin-8-one (CAS 1243029-46-0) is a heterocyclic molecule featuring a triazolopyrazine core, which has garnered significant interest in pharmaceutical and agrochemical research due to its unique structural and functional properties. This article delves into its molecular characteristics, potential applications, and relevance in contemporary scientific discussions, aligning with trending topics such as drug discovery, small-molecule inhibitors, and structure-activity relationships (SAR).

Structurally, this compound combines a 2-chlorobenzylthio moiety with a 2-methoxyphenyl-substituted triazolopyrazinone scaffold. The presence of sulfur and nitrogen heteroatoms enhances its binding affinity to biological targets, making it a candidate for modulating enzyme activity or protein-protein interactions. Researchers have explored similar triazolopyrazine derivatives for their potential in treating metabolic disorders and inflammatory conditions, reflecting the growing demand for novel therapeutic agents in precision medicine.

In the context of AI-driven drug design, 1243029-46-0 exemplifies how computational tools like molecular docking and QSAR modeling accelerate the identification of bioactive compounds. Its sulfanyl linker and methoxy group contribute to pharmacokinetic properties such as solubility and metabolic stability, addressing common challenges in lead optimization. These attributes align with frequent search queries like "improving drug bioavailability" and "heterocyclic compounds in medicinal chemistry", underscoring its relevance to both academia and industry.

Beyond pharmaceuticals, the compound’s chlorophenyl and methoxyphenyl motifs are studied in material science for their electron-withdrawing and donating effects, which could aid in developing organic semiconductors or photocatalysts. This dual applicability resonates with the interdisciplinary nature of modern research, where molecular scaffolds are repurposed across fields—a trend frequently highlighted in high-impact journals and patent literature.

From a synthetic perspective, the preparation of 1243029-46-0 involves multi-step organic reactions, including nucleophilic substitution and cyclization strategies. Such methodologies are pivotal in green chemistry initiatives, as researchers seek atom-efficient routes to reduce waste. This aligns with global sustainability goals and frequent searches for "eco-friendly synthesis techniques", further enhancing the compound’s appeal.

In summary, 3-{[(2-chlorophenyl)methyl]sulfanyl}-7-(2-methoxyphenyl)-7H,8H-[1,2,4]triazolo[4,3-a]pyrazin-8-one represents a versatile chemical entity with broad implications in life sciences and advanced materials. Its structural complexity and functional diversity make it a subject of ongoing investigation, particularly in areas like targeted therapy and functional material design. As scientific inquiry evolves, this compound will likely remain at the forefront of innovation-driven research.